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Compound of Interest

Compound Name: SR 57227A

Cat. No.: B109795 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is paramount to ensuring laboratory safety and environmental

protection. SR 57227A, a potent and selective 5-HT3 receptor agonist used in research,

requires specific procedures for its disposal due to its hazardous properties. This guide

provides essential safety information and a step-by-step protocol for the proper disposal of SR
57227A.

SR 57227A is classified as an acute oral toxicant and can cause skin and eye irritation, as well

as respiratory irritation. Therefore, strict adherence to safety protocols is necessary at all

stages of its handling and disposal.

Key Safety and Handling Information
Before beginning any disposal procedures, it is crucial to be aware of the hazards associated

with SR 57227A and the necessary personal protective equipment (PPE).
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Property Information

Chemical Name
1-(6-chloro-2-pyridinyl)-4-piperidinamine,

monohydrochloride

CAS Number 77145-61-0[1][2][3]

Primary Hazards

Toxic if swallowed (Acute Toxicity, Oral -

Category 3).[3] Causes skin irritation. Causes

serious eye irritation. May cause respiratory

irritation.

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles or

face shield, and a lab coat are mandatory. Work

should be conducted in a well-ventilated area or

a fume hood to avoid inhalation of dust.[3]

First Aid Measures

If swallowed: Immediately call a poison center or

doctor.[3] In case of skin contact: Wash off with

soap and plenty of water. In case of eye contact:

Rinse cautiously with water for several minutes.

Experimental Protocol: Step-by-Step Disposal
Procedure
The disposal of SR 57227A must be handled by a licensed professional waste disposal

service. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.[4][5][6] The following protocol outlines the steps for the safe collection and

preparation of SR 57227A waste for professional disposal.

Materials:

Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (clearly labeled)

Waste labels

Zip-top bags for solid waste
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Solvent for rinsing (e.g., ethanol or as recommended by your institution's safety office)

Procedure:

Waste Segregation:

Solid Waste: Collect any unused SR 57227A powder, contaminated weigh boats, and

disposable labware (e.g., pipette tips) in a designated, sealable plastic bag.

Liquid Waste: Collect any solutions containing SR 57227A in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Contaminated Sharps: Any needles or other sharps contaminated with SR 57227A should

be placed in a designated sharps container for hazardous chemical waste.

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "SR 57227A," the CAS number "77145-61-0," and the approximate quantity.

Include the date when the waste was first added to the container.

Decontamination of Empty Containers:

Empty containers that originally held SR 57227A must be decontaminated before being

discarded as regular trash.

Triple rinse the empty container with a suitable solvent.

Collect all rinsate as hazardous liquid waste and add it to your designated liquid waste

container.

After triple rinsing, deface the original label on the container and dispose of it according to

your institution's guidelines for non-hazardous lab glass or plastic.

Storage:
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Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[7][8][9]

Ensure the storage area is secure and away from incompatible materials.

Arranging for Disposal:

Once the waste container is full or has been in storage for a designated period (as per

your institution's policy), contact your institution's Environmental Health and Safety (EHS)

office to arrange for a pickup by a licensed hazardous waste disposal company.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of SR 57227A.
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Caption: Workflow for the safe disposal of SR 57227A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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